Cas no 1005305-32-7 (N-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-2-(4-methoxyphenoxy)acetamide)

• Product Name: N-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-2-(4-methoxyphenoxy)acetamide
• CAS No: 1005305-32-7
• MF: C₂₄H₃₄N₄O₃
• MW: 426.551765918732
• CID: 5507881
• Update Time: 2025-10-28

N-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-2-(4-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl]-2-(4-methoxyphenoxy)acetamide
• N-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-2-(4-methoxyphenoxy)acetamide

• Inchi： 1S/C24H34N4O3/c1-26(2)20-7-5-19(6-8-20)23(28-15-13-27(3)14-16-28)17-25-24(29)18-31-22-11-9-21(30-4)10-12-22/h5-12,23H,13-18H2,1-4H3,(H,25,29)
• InChI Key： JCPKERBAKKIGCC-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCN(C)CC1)(=O)COC1=CC=C(OC)C=C1

Additional information on N-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-2-(4-methoxyphenoxy)acetamide

Professional Introduction to N-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-2-(4-methoxyphenoxy)acetamide (CAS No. 1005305-32-7)

N-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-ylethyl)-2-(4-methoxyphenoxy)acetamide} is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1005305-32-7, represents a pinnacle of molecular design, integrating multiple pharmacophoric elements that make it a promising candidate for various therapeutic applications. The intricate structure of this molecule, characterized by its amide and piperazine moieties, positions it as a subject of intense study in medicinal chemistry.

The pharmacological relevance of N-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-2-(4-methoxyphenoxy)acetamide is underscored by its structural features. The presence of a dimethylamino group enhances its potential for interaction with biological targets, while the 4-methylpiperazine moiety contributes to its solubility and bioavailability. These attributes are critical in the development of drugs that must navigate the complex environment of the human body. Furthermore, the incorporation of a 4-methoxyphenoxy group suggests possible modulation of central nervous system activity, a key area of interest in modern drug discovery.

In recent years, there has been a surge in research focused on molecules that exhibit dual or multi-target interactions. N-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-2-(4-methoxyphenoxy)acetamide aligns with this trend, as its multifaceted structure allows for simultaneous engagement with multiple receptors or enzymes. This capability is particularly valuable in addressing complex diseases that require a comprehensive therapeutic approach. For instance, studies have hinted at its potential in modulating neurotransmitter systems, which could have implications for conditions such as depression and anxiety.

The synthesis and characterization of this compound have been subjects of considerable academic interest. Researchers have leveraged advanced spectroscopic techniques to elucidate its structure and understand its physicochemical properties. These efforts have not only validated the theoretical models but also provided insights into how modifications at specific sites can influence the compound's behavior. Such knowledge is instrumental in optimizing drug candidates for efficacy and safety.

The role of computational modeling in the study of N-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-2-(4-methoxyphenoxy)acetamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have enabled researchers to predict how this compound might interact with biological targets at an atomic level. These predictions are crucial for designing experiments that can validate these hypotheses and guide further development efforts. Moreover, the integration of artificial intelligence into drug discovery has accelerated the identification of promising analogs, making compounds like this one more accessible for therapeutic use.

Epidemiological studies have also highlighted the need for novel therapeutic agents that can address emerging challenges in healthcare. N-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-2-(4-methoxyphenoxy)acetamide stands out as a potential solution due to its unique structural features and demonstrated pharmacological activity. As research progresses, it is expected that additional derivatives will be developed, each with enhanced properties tailored to specific therapeutic needs.

The regulatory landscape surrounding the development and approval of new pharmaceuticals necessitates rigorous testing to ensure both efficacy and safety. The journey from laboratory discovery to market-ready drug involves multiple stages, each demanding meticulous evaluation. However, compounds like N-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-2-(4-methoxyphenoxy)acetamide offer hope by providing innovative approaches to treating human diseases.

In conclusion, N-{2-[4-(dimethylamino)phenyl]-2-(4-methylpiperazin-1-yl)ethyl}-2-(4-methoxyphenoxy)acetamide (CAS No. 1005305-32-7) exemplifies the cutting-edge advancements in medicinal chemistry. Its complex structure and multifaceted pharmacological properties make it a compelling candidate for further research and development. As scientists continue to unravel the mysteries of life at the molecular level, compounds such as this one will play an increasingly vital role in shaping the future of healthcare.